Cas no 1243047-01-9 (4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine)
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
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- 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
- 4-(2-BROMO-PHENYL)-2,5-DIMETHYL-2H-PYRAZOL-3-YLAMI
- AKOS012124191
- 1243047-01-9
- EN300-1148280
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- Inchi: 1S/C11H12BrN3/c1-7-10(11(13)15(2)14-7)8-5-3-4-6-9(8)12/h3-6H,13H2,1-2H3
- InChI Key: OSHCWVVNMUYFBF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1C(C)=NN(C)C=1N
Computed Properties
- Exact Mass: 265.02146g/mol
- Monoisotopic Mass: 265.02146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 43.8Ų
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148280-0.05g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1148280-0.1g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1148280-0.25g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1148280-0.5g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1148280-1.0g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 1g |
$728.0 | 2023-06-09 | ||
| Enamine | EN300-1148280-2.5g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1148280-5.0g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 5g |
$2110.0 | 2023-06-09 | ||
| Enamine | EN300-1148280-10.0g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 10g |
$3131.0 | 2023-06-09 | ||
| Enamine | EN300-1148280-1g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1148280-5g |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine |
1243047-01-9 | 95% | 5g |
$2028.0 | 2023-10-25 |
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
Comprehensive Overview of 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS 1243047-01-9)
4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS 1243047-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique bromophenyl and dimethylamine functional groups, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure and reactivity, as it serves as a key intermediate in synthesizing more complex molecules.
The compound's CAS number 1243047-01-9 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its IUPAC name reflects the presence of a 2-bromophenyl moiety attached to a 1,3-dimethyl-1H-pyrazol-5-amine core, a configuration that enhances its utility in cross-coupling reactions and heterocyclic chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.
In the context of green chemistry, 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine has been explored for its potential in sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing the industry's shift toward eco-friendly methodologies. This aligns with trending searches like "sustainable chemical synthesis" and "green intermediates," reflecting broader environmental concerns.
The compound's physicochemical properties, such as solubility and stability, are frequently studied to improve its formulation compatibility. Analytical techniques like HPLC and NMR spectroscopy are employed to ensure purity, a topic often queried in academic forums. Its logP value and hydrogen bonding capacity are also critical for predicting bioavailability, a hot topic in drug design.
From a commercial perspective, CAS 1243047-01-9 is listed in catalogs of major chemical suppliers, with inquiries focusing on bulk availability and custom synthesis. The rise of AI-driven drug discovery has further amplified interest, as machine learning models increasingly rely on such building blocks for virtual screening. This ties into popular search terms like "AI in chemical research" and "high-throughput screening."
Safety data for 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine emphasizes standard laboratory handling protocols, avoiding misclassification as a hazardous substance. Its MSDS details proper storage conditions, a common query among industrial users. The compound's non-toxic profile in preliminary assays makes it a viable candidate for further preclinical studies.
In summary, 4-(2-bromophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS 1243047-01-9) represents a versatile chemical entity with multifaceted applications. Its integration into cutting-edge research and alignment with industry trends ensure its relevance in evolving scientific landscapes. Future directions may explore its catalytic applications or polymeric derivatives, answering emerging questions in materials science.
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